Cas no 2137628-29-4 (1-(2,5-dimethylthiophen-3-yl)-N-methylmethanesulfonamide)
1-(2,5-dimethylthiophen-3-yl)-N-methylmethanesulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 2137628-29-4
- EN300-680075
- 1-(2,5-dimethylthiophen-3-yl)-N-methylmethanesulfonamide
-
- Inchi: 1S/C8H13NO2S2/c1-6-4-8(7(2)12-6)5-13(10,11)9-3/h4,9H,5H2,1-3H3
- InChI Key: NVTMFPIXRWWTIK-UHFFFAOYSA-N
- SMILES: S(CC1C=C(C)SC=1C)(NC)(=O)=O
Computed Properties
- Exact Mass: 219.03877100g/mol
- Monoisotopic Mass: 219.03877100g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 258
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 82.8Ų
1-(2,5-dimethylthiophen-3-yl)-N-methylmethanesulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-680075-0.05g |
1-(2,5-dimethylthiophen-3-yl)-N-methylmethanesulfonamide |
2137628-29-4 | 95.0% | 0.05g |
$1152.0 | 2025-03-12 | |
| Enamine | EN300-680075-0.1g |
1-(2,5-dimethylthiophen-3-yl)-N-methylmethanesulfonamide |
2137628-29-4 | 95.0% | 0.1g |
$1207.0 | 2025-03-12 | |
| Enamine | EN300-680075-0.25g |
1-(2,5-dimethylthiophen-3-yl)-N-methylmethanesulfonamide |
2137628-29-4 | 95.0% | 0.25g |
$1262.0 | 2025-03-12 | |
| Enamine | EN300-680075-0.5g |
1-(2,5-dimethylthiophen-3-yl)-N-methylmethanesulfonamide |
2137628-29-4 | 95.0% | 0.5g |
$1316.0 | 2025-03-12 | |
| Enamine | EN300-680075-1.0g |
1-(2,5-dimethylthiophen-3-yl)-N-methylmethanesulfonamide |
2137628-29-4 | 95.0% | 1.0g |
$1371.0 | 2025-03-12 | |
| Enamine | EN300-680075-2.5g |
1-(2,5-dimethylthiophen-3-yl)-N-methylmethanesulfonamide |
2137628-29-4 | 95.0% | 2.5g |
$2688.0 | 2025-03-12 | |
| Enamine | EN300-680075-5.0g |
1-(2,5-dimethylthiophen-3-yl)-N-methylmethanesulfonamide |
2137628-29-4 | 95.0% | 5.0g |
$3977.0 | 2025-03-12 | |
| Enamine | EN300-680075-10.0g |
1-(2,5-dimethylthiophen-3-yl)-N-methylmethanesulfonamide |
2137628-29-4 | 95.0% | 10.0g |
$5897.0 | 2025-03-12 |
1-(2,5-dimethylthiophen-3-yl)-N-methylmethanesulfonamide Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on 1-(2,5-dimethylthiophen-3-yl)-N-methylmethanesulfonamide
1-(2,5-Dimethylthiophen-3-yl)-N-methylmethanesulfonamide: A Comprehensive Overview
1-(2,5-Dimethylthiophen-3-yl)-N-methylmethanesulfonamide (CAS No. 2137628-29-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and applications.
The molecular formula of 1-(2,5-dimethylthiophen-3-yl)-N-methylmethanesulfonamide is C10H14O2S2, and it has a molecular weight of approximately 230.3 g/mol. The compound features a thiophene ring, which is a common motif in many biologically active molecules due to its electron-rich nature and ability to participate in various chemical reactions. The presence of methyl groups and a methanesulfonamide moiety further enhances its structural diversity and functional versatility.
In recent years, the study of 1-(2,5-dimethylthiophen-3-yl)-N-methylmethanesulfonamide has focused on its potential as a lead compound for drug discovery. Research has shown that this compound exhibits promising pharmacological activities, including anti-inflammatory, analgesic, and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that 1-(2,5-dimethylthiophen-3-yl)-N-methylmethanesulfonamide demonstrated significant inhibition of cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases.
Beyond its anti-inflammatory effects, 1-(2,5-dimethylthiophen-3-yl)-N-methylmethanesulfonamide has also shown potential as an anticancer agent. In vitro studies have indicated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of signaling pathways associated with cell proliferation and survival. These findings have sparked interest in further exploring the therapeutic potential of 1-(2,5-dimethylthiophen-3-yl)-N-methylmethanesulfonamide in cancer treatment.
The synthetic route for preparing 1-(2,5-dimethylthiophen-3-yl)-N-methylmethanesulfonamide involves several well-established chemical reactions. Typically, the synthesis begins with the formation of the thiophene ring through a cyclization reaction followed by functional group modifications to introduce the methyl groups and methanesulfonamide moiety. The overall process is highly efficient and can be scaled up for industrial production.
In terms of safety and toxicity, preliminary studies suggest that 1-(2,5-dimethylthiophen-3-yl)-N-methylmethanesulfonamide exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity (NCE), comprehensive toxicological evaluations are necessary to ensure its safety for human use. Ongoing research is focused on optimizing the pharmacokinetic properties of this compound to enhance its bioavailability and reduce potential side effects.
The future prospects for 1-(2,5-dimethylthiophen-3-yl)-N-methylmethanesulfonamide are promising. Its unique chemical structure and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. Current efforts are directed towards identifying optimal formulations and delivery methods to maximize its therapeutic efficacy while minimizing adverse effects.
In conclusion, 1-(2,5-dimethylthiophen-3-yl)-N-methylmethanesulfonamide (CAS No. 2137628-29-4) represents a significant advancement in the field of medicinal chemistry. Its potential applications in treating inflammatory diseases and cancer underscore the importance of continued research into this promising compound. As more data becomes available from preclinical and clinical studies, it is anticipated that this compound will play a crucial role in the development of novel therapeutic strategies.
2137628-29-4 (1-(2,5-dimethylthiophen-3-yl)-N-methylmethanesulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)